![molecular formula C12H18N2 B3164416 N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline CAS No. 892593-43-0](/img/structure/B3164416.png)
N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline
Overview
Description
“N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline” is a chemical compound with the molecular formula C5H9N . It is also known as N,N-Dimethyl-2-propyn-1-amine . This compound is used as an intermediate to produce dyes .
Molecular Structure Analysis
The molecular structure of “N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline” can be viewed using Java or Javascript . The compound crystallizes in the orthorhombic crystal system .Physical And Chemical Properties Analysis
“N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline” has a molecular weight of 83.1317 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Anticancer Potential
Studies have investigated imidazole-containing compounds for their antitumor effects. N,N-dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline derivatives may inhibit cancer cell growth and proliferation. Further research is needed to explore their specific mechanisms of action and potential clinical applications .
Antidiabetic Potential
Researchers have explored imidazole-based compounds for their effects on glucose metabolism. N,N-dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline derivatives might modulate insulin signaling pathways, making them relevant in diabetes research.
These applications highlight the versatility of N,N-dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline and its potential impact across various fields. Keep in mind that further studies are necessary to fully understand its mechanisms of action and clinical implications . If you’d like more information on any specific application, feel free to ask!
properties
IUPAC Name |
N,N-dimethyl-4-[(prop-2-enylamino)methyl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-4-9-13-10-11-5-7-12(8-6-11)14(2)3/h4-8,13H,1,9-10H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CILDMWRQFVOAIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CNCC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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